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Executive Summary
Phalloidin, a bicyclic heptapeptide toxin isolated from the death cap mushroom (Amanita

phalloides), is a powerful tool in cell biology and a subject of interest in toxicology and drug

development. Its high affinity and specific binding to filamentous actin (F-actin) make it an

indispensable reagent for visualizing and stabilizing actin filaments. This guide provides a

comprehensive overview of phalloidin's structure, its intricate relationship with its function,

quantitative data on its interactions and toxicity, detailed experimental protocols for its use, and

visualizations to elucidate key concepts.

Phalloidin Structure
Phalloidin is a rigid, bicyclic heptapeptide with a unique molecular architecture that is

fundamental to its biological activity. The peptide ring consists of seven amino acids: L-Alanine,

D-Threonine, L-Cysteine, cis-4-Hydroxy-L-proline, L-Alanine, 2-Mercapto-L-tryptophan, and

4,5-dihydroxy-L-leucine. A distinctive feature of phalloidin's structure is the thioether bridge

formed between the cysteine and tryptophan residues, creating a second, inner ring. This

bicyclic nature imparts significant conformational rigidity to the molecule.
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Phalloidin's Mechanism of Action
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Fluorescent Phalloidin Staining Workflow
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Logical Relationship of Phalloidin's Effect
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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